Cas no 1056156-96-7 ((Z)-N'-hydroxy-2-methylbenzene-1-carboximidamide)

• Product Name: (Z)-N'-hydroxy-2-methylbenzene-1-carboximidamide
• CAS No: 1056156-96-7
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• MDL: MFCD00052090
• CID: 1087551
• PubChem ID: 5752321
• Update Time: 2025-06-12

(Z)-N'-hydroxy-2-methylbenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• N'-Hydroxy-2-methylbenzimidamide
• (6-BROMO-1,3-BENZODIOXOL-5-YL)METHANOL
• N'-hydroxy-2-methylbenzenecarboximidamide
• (Z)-N-hydroxy-2-methylbenzene-1-carboximidamide
• N'-hydroxy-2-methylbenzenecarboximidamide(SALTDATA
• N'-hydroxy-2-methylbenzenecarboximidamide(SALTDATA: FREE)
• (Z)-N'-hydroxy-2-methylbenzene-1-carboximidamide
• CHEMBL1379306
• MFCD00052090
• 2-methyl Benzamideoxime
• N-Hydroxy-2-methylbenzimidamide
• N-Hydroxy-2-methyl-benzenecarboximidamide
• MLS000409074
• N-Hydroxy-2-methylbenzamidine
• 2-methylbenzamide Oxime
• 40312-14-9
• benzenecarboximidamide, N'-hydroxy-2-methyl-
• ALBB-014813
• o-Tolylamidoxime
• (Z)-N'-hydroxy-2-methylbenzimidamide
• N'-hydroxy-2-methylbenzene-1-carboximidamide
• 2-Methylbenzamidoxime
• Benzenecarboximidamide, N-hydroxy-2-methyl-
• SMR000264043
• 1056156-96-7
• F2158-1169
• HMS2559N15
• STL137819
• SCHEMBL101689
• AKOS000446950
• Z56881213
• BS-3830
• EN300-03999
• CS-0368556

• MDL： MFCD00052090
• Inchi： 1S/C8H10N2O/c1-6-4-2-3-5-7(6)8(9)10-11/h2-5,11H,1H3,(H2,9,10)
• InChI Key： UAKAWWHOQNNATR-UHFFFAOYSA-N
• SMILES： O/N=C(/C1C=CC=CC=1C)\N

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on (Z)-N'-hydroxy-2-methylbenzene-1-carboximidamide

Recent Advances in the Study of (Z)-N'-hydroxy-2-methylbenzene-1-carboximidamide (CAS: 1056156-96-7)

The compound (Z)-N'-hydroxy-2-methylbenzene-1-carboximidamide (CAS: 1056156-96-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of (Z)-N'-hydroxy-2-methylbenzene-1-carboximidamide as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. Its unique chemical structure, characterized by the presence of a hydroxyimino group, allows it to interact selectively with target proteins, making it a promising candidate for drug development.

One of the key breakthroughs in the study of this compound is its application in the treatment of chronic inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (Z)-N'-hydroxy-2-methylbenzene-1-carboximidamide effectively suppresses the activity of pro-inflammatory cytokines in vitro and in vivo, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, recent research has explored the compound's role in cancer therapy. Preliminary data from a collaborative study between academic and industrial researchers indicate that (Z)-N'-hydroxy-2-methylbenzene-1-carboximidamide exhibits selective cytotoxicity against certain cancer cell lines, particularly those with upregulated oxidative stress pathways. This finding opens new avenues for the development of targeted cancer therapies.

The synthesis and optimization of (Z)-N'-hydroxy-2-methylbenzene-1-carboximidamide have also been a focus of recent investigations. Advanced computational modeling techniques have been employed to predict the compound's pharmacokinetic properties, leading to the development of more efficient synthetic routes with higher yields and purity. These advancements are critical for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of (Z)-N'-hydroxy-2-methylbenzene-1-carboximidamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's therapeutic efficacy and reduce adverse effects.

In conclusion, (Z)-N'-hydroxy-2-methylbenzene-1-carboximidamide (CAS: 1056156-96-7) represents a compelling area of research in chemical biology and medicinal chemistry. Its dual role in inflammation and cancer therapy, coupled with recent advancements in synthesis and formulation, positions it as a promising candidate for future drug development. Continued research efforts will be essential to fully realize its therapeutic potential and overcome existing challenges.